Cas no 1094777-99-7 (N-ethyl-N-methylpiperidine-4-carboxamide)

• Product Name: N-ethyl-N-methylpiperidine-4-carboxamide
• CAS No: 1094777-99-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6293782
• PubChem ID: 43263481
• Update Time: 2025-06-12

N-ethyl-N-methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-methylpiperidine-4-carboxamide
• 1094777-99-7
• CS-0291462
• AKOS009416308
• EN300-1231990

• Inchi： 1S/C9H18N2O/c1-3-11(2)9(12)8-4-6-10-7-5-8/h8,10H,3-7H2,1-2H3
• InChI Key： DFSNQAGPMJFAHX-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N(C)CC

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on N-ethyl-N-methylpiperidine-4-carboxamide

Professional Introduction to N-ethyl-N-methylpiperidine-4-carboxamide (CAS No. 1094777-99-7)

N-ethyl-N-methylpiperidine-4-carboxamide, with the CAS number 1094777-99-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are well-known for their diverse biological activities and utility in medicinal chemistry. The structure of N-ethyl-N-methylpiperidine-4-carboxamide features a piperidine ring substituted with an ethyl group at the N1 position and a methyl group at the N2 position, along with a carboxamide functional group at the 4-position of the ring. This specific arrangement of functional groups contributes to its unique chemical properties and potential applications in the synthesis of bioactive molecules.

The pharmacological significance of N-ethyl-N-methylpiperidine-4-carboxamide lies in its ability to interact with various biological targets. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents. The piperidine core is particularly interesting because it mimics the structural features of many natural products and pharmacologically active compounds. This makes it a valuable building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

In the realm of drug discovery, N-ethyl-N-methylpiperidine-4-carboxamide has been explored for its potential role in modulating neurotransmitter systems. Piperidine derivatives are known to exhibit effects on receptors and enzymes involved in central nervous system (CNS) function. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders such as depression, anxiety, and pain management. The carboxamide group in N-ethyl-N-methylpiperidine-4-carboxamide introduces additional reactivity, allowing for further derivatization to tailor its pharmacological profile.

Recent advances in computational chemistry have enabled more efficient screening and design of piperidine-based compounds like N-ethyl-N-methylpiperidine-4-carboxamide. Molecular modeling studies have identified key interactions between this compound and potential biological targets, providing insights into its mechanism of action. These studies suggest that it may interact with enzymes and receptors in a manner similar to known therapeutic agents, making it a promising candidate for further investigation.

The synthesis of N-ethyl-N-methylpiperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and amide bond formation. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis. Researchers have reported various strategies for improving the scalability and sustainability of these synthetic processes, which are crucial for industrial applications.

One area where N-ethyl-N-methylpiperidine-4-carboxamide shows particular promise is in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents with unique mechanisms of action. Piperidine derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis and other vital processes. Preliminary studies suggest that N-ethyl-N-methylpiperidine-4-carboxamide may exhibit antibacterial activity against certain resistant strains, offering a potential solution to this growing problem.

Another exciting application of N-ethyl-N-methylpiperidine-4-carboxamide is in the field of anticancer research. Cancer chemotherapeutic agents often target specific enzymes or proteins involved in tumor growth and progression. The structural features of this compound make it a versatile scaffold for designing molecules that can inhibit key oncogenic pathways. Early preclinical studies have shown that derivatives of piperidine can selectively kill cancer cells while sparing healthy tissues. This selective toxicity is a critical factor in developing effective anticancer drugs.

The role of N-ethyl-N-methylpiperidine-4-carboxamide in drug development is further underscored by its potential as an intermediate in the synthesis of more complex bioactive molecules. Its reactive functional groups allow for easy modification through various chemical transformations, enabling chemists to explore a wide range of structural variations. This flexibility is essential for optimizing drug candidates for efficacy, solubility, and pharmacokinetic properties.

In conclusion, N-ethyl-N-methylpiperidine-4-carboxamide (CAS No. 1094777-99-7) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases, including neurological disorders, bacterial infections, and cancer. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in the field of medicinal chemistry.